Cas no 1361666-76-3 (2,5-Bis(2,3,5-trichlorophenyl)nicotinaldehyde)

• Product Name: 2,5-Bis(2,3,5-trichlorophenyl)nicotinaldehyde
• CAS No: 1361666-76-3
• MF: C₁₈H₇Cl₆NO
• MW: 465.972278833389
• CID: 4966845
• Update Time: 2025-07-21

2,5-Bis(2,3,5-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,3,5-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C18H7Cl6NO/c19-10-2-12(16(23)14(21)4-10)8-1-9(7-26)18(25-6-8)13-3-11(20)5-15(22)17(13)24/h1-7H
• InChI Key： SMQVZOQHNHAFJW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1=CN=C(C2C=C(C=C(C=2Cl)Cl)Cl)C(C=O)=C1)Cl)Cl

Computed Properties

• Exact Mass: 464.862930 g/mol
• Monoisotopic Mass: 462.865880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 30
• Molecular Weight: 466.0

Additional information on 2,5-Bis(2,3,5-trichlorophenyl)nicotinaldehyde

Introduction to 2,5-Bis(2,3,5-trichlorophenyl)nicotinaldehyde (CAS No. 1361666-76-3)

2,5-Bis(2,3,5-trichlorophenyl)nicotinaldehyde is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research due to its unique structural and functional properties. This compound, identified by the CAS number CAS No. 1361666-76-3, is a derivative of nicotinaldehyde and features a distinctive arrangement of chlorine atoms on its aromatic rings. Its molecular structure not only makes it an intriguing subject for synthetic chemistry but also opens up possibilities for various applications in pharmaceuticals and material science.

The compound's structure consists of a nicotinaldehyde core substituted with two 2,3,5-trichlorophenyl groups. This substitution pattern imparts specific electronic and steric properties that are highly valuable for designing molecules with tailored reactivities and interactions. The presence of multiple chlorine atoms on the aromatic rings enhances its potential as a building block for more complex molecules, particularly in the synthesis of novel pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in exploring the biological activities of halogenated aromatic compounds like 2,5-Bis(2,3,5-trichlorophenyl)nicotinaldehyde. The chlorine atoms can act as pharmacophores, influencing the compound's interaction with biological targets such as enzymes and receptors. Preliminary studies have suggested that this compound may exhibit properties relevant to anti-inflammatory and antimicrobial applications. The halogenated aromatic system can also enhance the metabolic stability of drug candidates, making them more suitable for therapeutic use.

The synthesis of 2,5-Bis(2,3,5-trichlorophenyl)nicotinaldehyde involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. The challenge lies in optimizing these reactions to minimize side products and ensure scalability for industrial applications.

The compound's potential in material science is also noteworthy. Halogenated aromatic compounds often exhibit enhanced thermal stability and electronic conductivity, making them suitable for use in advanced materials such as organic semiconductors and conductive polymers. Research is ongoing to explore how 2,5-Bis(2,3,5-trichlorophenyl)nicotinaldehyde can be incorporated into these materials to improve their performance characteristics.

Efforts are being made to understand the environmental impact of halogenated compounds like this one. While these compounds offer numerous benefits in terms of reactivity and functionality, their persistence in the environment is a concern. Studies are focusing on developing greener synthetic routes that minimize the use of hazardous reagents and byproducts. Additionally, research is being conducted to assess the biodegradability and toxicity of derivatives of 2,5-Bis(2,3,5-trichlorophenyl)nicotinaldehyde, ensuring that their use does not pose undue risks to ecosystems.

The pharmaceutical industry is particularly interested in leveraging the structural features of 2,5-Bis(2,3,5-trichlorophenyl)nicotinaldehyde to develop new drugs. Its unique combination of halogen atoms and functional groups makes it a versatile scaffold for drug discovery. Computational modeling techniques are being used to predict how this compound might interact with biological targets at the molecular level. These studies aim to identify potential lead compounds that can be further optimized through medicinal chemistry approaches.

In conclusion, 2,5-Bis(2,3,5-trichlorophenyl)nicotinaldehyde (CAS No. 1361666-76-3) represents a promising compound with diverse applications in chemical synthesis and biomedical research. Its structural features offer opportunities for developing novel pharmaceuticals and advanced materials. As research continues to uncover its potential benefits and challenges，this compound is poised to play a significant role in future scientific advancements.